Cas no 1980784-06-2 (2-chloro-6-[1-(difluoromethyl)cyclopropyl]benzoic acid)

• Product Name: 2-chloro-6-[1-(difluoromethyl)cyclopropyl]benzoic acid
• CAS No: 1980784-06-2
• MF: C₁₁H₉ClF₂O₂
• MW: 246.637769460678
• CID: 5304011
• Update Time: 2025-06-13

2-chloro-6-[1-(difluoromethyl)cyclopropyl]benzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-chloro-6-[1-(difluoromethyl)cyclopropyl]-
• 2-chloro-6-[1-(difluoromethyl)cyclopropyl]benzoic acid

• Inchi： 1S/C11H9ClF2O2/c12-7-3-1-2-6(8(7)9(15)16)11(4-5-11)10(13)14/h1-3,10H,4-5H2,(H,15,16)
• InChI Key： RHKGTFGUJKYOAA-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=C(C2(C(F)F)CC2)C=CC=C1Cl

Additional information on 2-chloro-6-[1-(difluoromethyl)cyclopropyl]benzoic acid

Introduction to 2-chloro-6-[1-(difluoromethyl)cyclopropyl]benzoic acid (CAS No. 1980784-06-2)

2-chloro-6-[1-(difluoromethyl)cyclopropyl]benzoic acid, identified by the CAS number 1980784-06-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of benzoic acid derivatives, characterized by its structural complexity and functional diversity. The presence of both chloro and difluoromethyl substituents on the benzene ring, along with a cyclopropyl group at the para position, imparts unique chemical properties that make it a valuable intermediate in synthetic chemistry and drug discovery.

The molecular structure of 2-chloro-6-[1-(difluoromethyl)cyclopropyl]benzoic acid consists of a benzene core substituted with a chlorine atom at the 2-position and a benzoic acid moiety at the 6-position. The benzoic acid moiety is further modified by an ester-like group linked to a cyclopropyl ring, which is itself attached to a difluoromethyl group. This intricate arrangement of functional groups not only enhances the compound's reactivity but also its potential biological activity.

In recent years, there has been a growing interest in developing novel therapeutic agents that target various diseases, including cancer, inflammation, and infectious disorders. 2-chloro-6-[1-(difluoromethyl)cyclopropyl]benzoic acid has emerged as a promising candidate in this context due to its unique structural features. The chloro and difluoromethyl groups are known to influence the electronic properties of the molecule, thereby affecting its interactions with biological targets. Additionally, the cyclopropyl group can contribute to steric hindrance, which may be crucial for achieving high selectivity in drug design.

One of the most compelling aspects of 2-chloro-6-[1-(difluoromethyl)cyclopropyl]benzoic acid is its potential as a scaffold for drug development. Researchers have been exploring its utility in synthesizing novel molecules with enhanced pharmacological properties. For instance, studies have shown that derivatives of this compound exhibit inhibitory activity against certain enzymes and receptors involved in disease pathways. The difluoromethyl group, in particular, has been recognized for its ability to improve metabolic stability and binding affinity in drug candidates.

The synthesis of 2-chloro-6-[1-(difluoromethyl)cyclopropyl]benzoic acid presents both challenges and opportunities for chemists. The introduction of multiple substituents into the benzene ring requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as cross-coupling reactions and palladium-catalyzed transformations, have been employed to construct the desired framework efficiently. These techniques not only facilitate the preparation of complex molecules but also allow for modifications that can fine-tune biological activity.

Recent advancements in computational chemistry have further accelerated the discovery process for compounds like 2-chloro-6-[1-(difluoromethyl)cyclopropyl]benzoic acid. Molecular modeling studies have been instrumental in predicting the binding modes of this compound with target proteins, providing insights into its mechanism of action. Such simulations help researchers optimize lead structures before moving into costly and time-consuming experimental validations.

The pharmaceutical industry has taken notice of the potential applications of 2-chloro-6-[1-(difluoromethyl)cyclopropyl]benzoic acid in drug development. Several companies are now investigating its use as an intermediate in synthesizing novel therapeutics. Preliminary studies suggest that derivatives of this compound may exhibit promising effects in treating conditions such as chronic inflammation and certain types of cancer. These findings highlight the importance of continued research into this versatile molecule.

In conclusion, 2-chloro-6-[1-(difluoromethyl)cyclopropyl]benzoic acid (CAS No. 1980784-06-2) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it an attractive candidate for further exploration in drug discovery. As research progresses, it is likely that new applications for this compound will emerge, contributing to the development of innovative treatments for various diseases.